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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a key physicochemical property of 2-
Bromo-6-nitroaniline (CAS 59255-95-7), its melting point. Accurate determination of the

melting point is crucial for the identification, purity assessment, and quality control of this

compound in research and drug development settings.

Quantitative Data: Melting Point of 2-Bromo-6-
nitroaniline
The reported melting point of 2-Bromo-6-nitroaniline shows some variability across different

sources. This discrepancy may be attributable to factors such as the purity of the sample and

the analytical method employed. A summary of the reported values is presented below for

comparative analysis.

Melting Point (°C) Source / Supplier

74.5 Sigma-Aldrich, Aaron Chemicals[1]

72 Alichem[2]

128-130 Guidechem[3]
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Experimental Protocol: Determination of Melting
Point
The following protocol outlines a standard method for determining the melting point of 2-
Bromo-6-nitroaniline using a capillary melting point apparatus.

2.1. Principle

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. For a pure substance, this transition occurs over a narrow temperature range.

Impurities typically depress the melting point and broaden the melting range.

2.2. Materials and Apparatus

2-Bromo-6-nitroaniline sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Thermometer (calibrated)

2.3. Procedure

Sample Preparation:

Ensure the 2-Bromo-6-nitroaniline sample is a fine, dry powder. If necessary, gently

crush any large crystals using a mortar and pestle.

Introduce a small amount of the powdered sample into the open end of a capillary tube.

Pack the sample into the sealed end of the capillary tube by gently tapping the tube on a

hard surface. The packed sample height should be approximately 2-3 mm.
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Apparatus Setup:

Insert the capillary tube containing the sample into the heating block of the melting point

apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Melting Point Determination:

Rapid Heating (Optional): If the approximate melting point is unknown, a preliminary rapid

heating can be performed to get a rough estimate.

Slow Heating: Set the heating rate of the apparatus to a slow and steady increase,

typically 1-2 °C per minute, as the temperature approaches the expected melting point.

Observation: Carefully observe the sample through the magnifying lens of the apparatus.

Record T1: Note the temperature at which the first drop of liquid appears.

Record T2: Note the temperature at which the entire sample has completely melted into a

clear liquid.

The melting point is recorded as the range between T1 and T2.

Post-Analysis:

Allow the apparatus to cool down before performing any subsequent measurements.

Dispose of the used capillary tube in an appropriate glass waste container.

Visualization: Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of 2-Bromo-6-nitroaniline.
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Sample Preparation Melting Point Analysis Result & Conclusion

Start: Obtain 2-Bromo-6-nitroaniline Sample Pulverize Sample (if necessary) Pack Sample into Capillary Tube Insert Capillary into Apparatus Heat Apparatus Slowly (1-2°C/min) Observe Sample for Phase Change Record Melting Range (T1 to T2) Compare with Reference Values Assess Purity End: Report Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination of 2-Bromo-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aaronchem.com [aaronchem.com]

2. CAS 59255-95-7 | 4655-9-Y6 | MDL MFCD09263476 | 2-Bromo-6-nitroaniline | SynQuest
Laboratories [synquestlabs.com]

3. Page loading... [guidechem.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
2-Bromo-6-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044865#melting-point-of-2-bromo-6-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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